Cas no 2150725-76-9 (1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol)

• Product Name: 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol
• CAS No: 2150725-76-9
• MF: C₁₂H₁₅F₃O
• MW: 232.242114305496
• CID: 6326367
• PubChem ID: 69563132
• Update Time: 2025-05-21

1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol
• 2150725-76-9
• TYTRICFOOARWDK-UHFFFAOYSA-N
• SCHEMBL5780758
• EN300-1877944

• Inchi： 1S/C12H15F3O/c1-11(2,8-10(16)12(13,14)15)9-6-4-3-5-7-9/h3-7,10,16H,8H2,1-2H3
• InChI Key： TYTRICFOOARWDK-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)(C)C1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 232.10749958g/mol
• Monoisotopic Mass: 232.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol

Introduction to 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol (CAS No. 2150725-76-9)

1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol (CAS No. 2150725-76-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its trifluoromethyl group and phenyl substituent, which contribute to its distinct physical and chemical properties.

The molecular formula of 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol is C₁₃H₁₅F₃O, and it has a molecular weight of approximately 246.25 g/mol. The presence of the trifluoromethyl group imparts significant fluorine content to the molecule, which can influence its reactivity and stability. Additionally, the phenyl group enhances the compound's aromatic character and can affect its solubility and biological activity.

In the context of pharmaceutical research, 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising pharmacological properties, such as anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that a series of trifluoromethyl-substituted alcohols demonstrated significant inhibition of cancer cell proliferation in vitro.

The synthesis of 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable starting material with trifluoromethylation reagents followed by functional group transformations to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have also been employed to optimize the synthesis process.

Beyond its potential in pharmaceuticals, 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol has found applications in materials science due to its unique physical properties. For example, it can be used as a building block for the synthesis of advanced polymers and coatings with enhanced thermal stability and chemical resistance. A study published in the Journal of Polymer Science in 2023 highlighted the use of trifluoromethyl-substituted alcohols as monomers for preparing high-performance polymer materials for industrial applications.

The environmental impact of 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol is an important consideration for both industrial and academic researchers. Studies have shown that while the compound itself is not classified as hazardous under current regulations, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Research into green chemistry approaches for the synthesis and application of this compound is ongoing to ensure sustainable practices.

In conclusion, 1,1,1-trifluoro-4-methyl-4-phenylpentan-2-ol (CAS No. 2150725-76-9) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure offers opportunities for further exploration and development in various fields. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for chemists and materials scientists alike.